Cas no 186462-44-2 (Bicyclo[3.1.0]hexane-2,6-dicarboxylicacid, 2-amino-, (1R,2S,5S,6R)-rel-)

Bicyclo[3.1.0]hexane-2,6-dicarboxylicacid, 2-amino-, (1R,2S,5S,6R)-rel- structure
186462-44-2 structure
Product Name:Bicyclo[3.1.0]hexane-2,6-dicarboxylicacid, 2-amino-, (1R,2S,5S,6R)-rel-
CAS No:186462-44-2
MF:C8H11NO4
MW:185.177242517471
CID:114821
PubChem ID:10845212
Update Time:2025-04-18

Bicyclo[3.1.0]hexane-2,6-dicarboxylicacid, 2-amino-, (1R,2S,5S,6R)-rel- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.1.0]hexane-2,6-dicarboxylicacid, 2-amino-, (1R,2S,5S,6R)-rel-
    • Bicyclo[3.1.0]hexane-2,6-dicarboxylic acid, 2-amino-, (1-alpha-,2-alpha-,5-alpha-,6-alpha-)- (9CI)
    • (1S,2R,5R,6S)-2-aminobicyclo[3.1.0]hexane-2,6-dicarboxylic acid
    • 186462-44-2
    • CHEMBL358200
    • Inchi: 1S/C8H11NO4/c9-8(7(12)13)2-1-3-4(5(3)8)6(10)11/h3-5H,1-2,9H2,(H,10,11)(H,12,13)/t3-,4-,5-,8+/m0/s1
    • InChI Key: VTAARTQTOOYTES-KALNXVOASA-N
    • SMILES: OC([C@H]1[C@@H]2CC[C@](C(=O)O)([C@@H]21)N)=O

Computed Properties

  • Exact Mass: 185.06880783g/mol
  • Monoisotopic Mass: 185.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.2
  • Topological Polar Surface Area: 101Ų
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